Cas no 887350-84-7 (Methyl 1-cyclopropylbenzotriazole-5-carboxylate)

Methyl 1-cyclopropylbenzotriazole-5-carboxylate structure
887350-84-7 structure
Product Name:Methyl 1-cyclopropylbenzotriazole-5-carboxylate
CAS No:887350-84-7
MF:C11H11N3O2
MW:217.223942041397
CID:1037697
PubChem ID:70700122
Update Time:2025-04-20

Methyl 1-cyclopropylbenzotriazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 1-cyclopropyl-1H-benzo[d][1,2,3]triazole-5-carboxylate
    • methyl 1-cyclopropylbenzotriazole-5-carboxylate
    • Methyl1-cyclopropyl-1H-benzo[d][1,2,3]triazole-5-carboxylate
    • Methyl 1-cyclopropyl-1H-benzotriazole-5-carboxylate
    • 887350-84-7
    • BS-23951
    • DTXSID00743102
    • DB-360879
    • METHYL 1-CYCLOPROPYL-1,2,3-BENZOTRIAZOLE-5-CARBOXYLATE
    • Methyl 1-cyclopropylbenzotriazole-5-carboxylate
    • MDL: MFCD08448264
    • Inchi: 1S/C11H11N3O2/c1-16-11(15)7-2-5-10-9(6-7)12-13-14(10)8-3-4-8/h2,5-6,8H,3-4H2,1H3
    • InChI Key: UIFVVSTTZRWKFU-UHFFFAOYSA-N
    • SMILES: O(C)C(C1C=CC2=C(C=1)N=NN2C1CC1)=O

Computed Properties

  • Exact Mass: 217.08500
  • Monoisotopic Mass: 217.085126602g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 293
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 57Ų

Experimental Properties

  • Density: 1.5±0.1 g/cm3
  • Boiling Point: 394.8±15.0 °C at 760 mmHg
  • Flash Point: 192.6±20.4 °C
  • PSA: 57.01000
  • LogP: 1.55280
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

Methyl 1-cyclopropylbenzotriazole-5-carboxylate Security Information

Methyl 1-cyclopropylbenzotriazole-5-carboxylate Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Methyl 1-cyclopropylbenzotriazole-5-carboxylate Pricemore >>

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